N-[2,2,2-trifluoro-1-(trifluoromethyl)ethyl]-1-piperidinecarboxamide

• IUPAC Name: N-(1,1,1,3,3,3-hexafluoropropan-2-yl)piperidine-1-carboxamide
• InChI: InChI=1S/C9H12F6N2O/c10-8(11,12)6(9(13,14)15)16-7(18)17-4-2-1-3-5-17/h6H,1-5H2,(H,16,18)
• InChI Key: AFAWTPQMGDCXJQ-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)C(=O)NC(C(F)(F)F)C(F)(F)F
• Molecular Formula: C9H12F6N2O
• Molecular Weight: 278.19 g/mol

Description

N-[2,2,2-trifluoro-1-(trifluoromethyl)ethyl]-1-piperidinecarboxamide, also known as A-967079, is a selective and potent antagonist of the transient receptor potential vanilloid 1 (TRPV1) ion channel. TRPV1 is a non-selective cation channel that is involved in the perception of pain, heat, and inflammation. A-967079 has been shown to be effective in reducing pain and inflammation in preclinical models, making it a potential candidate for the development of novel analgesic drugs.

Mechanism of Action

N-[2,2,2-trifluoro-1-(trifluoromethyl)ethyl]-1-piperidinecarboxamide acts as a selective antagonist of the TRPV1 ion channel. TRPV1 is expressed in sensory neurons and is activated by a variety of stimuli, including heat, protons, and capsaicin. Activation of TRPV1 leads to the release of pro-inflammatory neuropeptides, such as substance P, and contributes to the perception of pain and inflammation. N-[2,2,2-trifluoro-1-(trifluoromethyl)ethyl]-1-piperidinecarboxamide blocks the activation of TRPV1, reducing the release of pro-inflammatory neuropeptides and reducing pain and inflammation.
Biochemical and Physiological Effects:
N-[2,2,2-trifluoro-1-(trifluoromethyl)ethyl]-1-piperidinecarboxamide has been shown to be effective in reducing pain and inflammation in animal models of arthritis, neuropathic pain, and inflammatory pain. In addition, N-[2,2,2-trifluoro-1-(trifluoromethyl)ethyl]-1-piperidinecarboxamide has been shown to be effective in reducing hyperalgesia and allodynia in animal models of chronic pain. N-[2,2,2-trifluoro-1-(trifluoromethyl)ethyl]-1-piperidinecarboxamide has also been shown to be effective in reducing the release of pro-inflammatory neuropeptides, such as substance P, in preclinical models.

Advantages and Limitations for Lab Experiments

One advantage of N-[2,2,2-trifluoro-1-(trifluoromethyl)ethyl]-1-piperidinecarboxamide is its selectivity for the TRPV1 ion channel. This allows for more precise targeting of pain and inflammation without affecting other ion channels or receptors. However, one limitation of N-[2,2,2-trifluoro-1-(trifluoromethyl)ethyl]-1-piperidinecarboxamide is its low solubility in water, which can make it difficult to administer in preclinical models.

Future Directions

For research on N-[2,2,2-trifluoro-1-(trifluoromethyl)ethyl]-1-piperidinecarboxamide include further preclinical studies to determine its efficacy and safety in different animal models of pain and inflammation. In addition, further studies are needed to determine the optimal dosage and administration route for N-[2,2,2-trifluoro-1-(trifluoromethyl)ethyl]-1-piperidinecarboxamide in preclinical models. Finally, clinical trials are needed to determine the safety and efficacy of N-[2,2,2-trifluoro-1-(trifluoromethyl)ethyl]-1-piperidinecarboxamide in humans for the treatment of pain and inflammation.

Synthesis Methods

The synthesis of N-[2,2,2-trifluoro-1-(trifluoromethyl)ethyl]-1-piperidinecarboxamide involves several steps, starting with the reaction of 2,2,2-trifluoroethylamine with 2,2,2-trifluoroacetaldehyde to form 2,2,2-trifluoro-N-(trifluoromethyl)ethylamine. This intermediate is then reacted with piperidinecarboxylic acid to form N-[2,2,2-trifluoro-1-(trifluoromethyl)ethyl]-1-piperidinecarboxamide.

Scientific Research Applications

N-[2,2,2-trifluoro-1-(trifluoromethyl)ethyl]-1-piperidinecarboxamide has been extensively studied in preclinical models of pain and inflammation. It has been shown to be effective in reducing pain and inflammation in animal models of arthritis, neuropathic pain, and inflammatory pain. In addition, N-[2,2,2-trifluoro-1-(trifluoromethyl)ethyl]-1-piperidinecarboxamide has been shown to be effective in reducing hyperalgesia and allodynia in animal models of chronic pain.